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Introduction

Post-stroke depression (PSD) is a common and debilitating neuropsychiatric consequence of
stroke, significantly hindering functional recovery and quality of life. Current antidepressant
therapies often have limited efficacy and delayed onset of action in this patient population.
Emerging evidence suggests that neuroinflammation plays a pivotal role in the pathophysiology
of PSD. Maraviroc, a C-C chemokine receptor type 5 (CCR5) antagonist approved for the
treatment of HIV, has shown promise as a novel therapeutic agent for neurological and
psychiatric disorders due to its anti-inflammatory and neuroprotective properties.[1][2] This
document provides a comprehensive overview of the experimental design for investigating the
therapeutic potential of Maraviroc in PSD, including its mechanism of action, preclinical and
clinical data, and detailed experimental protocols.

Mechanism of Action: Maraviroc is a non-competitive antagonist of the CCR5 receptor, which
is expressed on various immune cells, as well as on neurons, microglia, and astrocytes in the
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brain.[3][4] Following a stroke, the expression of CCR5 and its ligands, such as CCL5
(RANTEYS), is upregulated, leading to the recruitment of peripheral immune cells into the brain
and the activation of resident microglia.[5] This neuroinflammatory cascade contributes to
secondary brain injury and has been implicated in the development of depressive symptoms.
By blocking the CCR5 receptor, Maraviroc is hypothesized to mitigate neuroinflammation,
reduce microglial activation, and promote neuronal plasticity, thereby alleviating the symptoms
of post-stroke depression.[5][6]

Signaling Pathway of Maraviroc in Post-Stroke
Depression

The proposed mechanism of action for Maraviroc in the context of post-stroke depression
involves the modulation of neuroinflammatory pathways. The following diagram illustrates the
key signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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